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Compound of Interest

Compound Name: Fmoc-Cys-Asp10 (TFA)

Cat. No.: B12412439

Fmoc-Cys-Aspio, supplied as a trifluoroacetate (TFA) salt, is a highly specialized oligopeptide
linker primarily utilized in the field of bioconjugation and targeted drug delivery. Its unique
structure, combining a reactive cysteine residue with a poly-aspartic acid sequence, makes it a
powerful tool for developing sophisticated therapeutic constructs. This molecule has gained
prominence as a non-releasable linker involved in creating drug conjugates aimed at specific
biological sites, most notably in bone fracture-homing applications where it has been shown to
reduce healing times. This guide provides a comprehensive overview of its chemical properties,
handling protocols, and the scientific principles governing its use, tailored for researchers and
drug development professionals.

Core Chemical Identity and Properties

The fundamental characteristics of Fmoc-Cys-Aspio (TFA) are rooted in its constituent parts:
an N-terminal fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cysteine (Cys) residue, a
chain of ten aspartic acid (Asp) residues, and a trifluoroacetate counter-ion.

Molecular Structure

The structure consists of a lipophilic Fmoc group, a nucleophilic cysteine, and a highly
hydrophilic poly-aspartate tail.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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